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Compound of Interest

Compound Name: Bromine trichloride

Cat. No.: B076596

An In-depth Technical Guide on the Lewis Structure and Polarity of Bromine Trichloride
(BrCI3)

This guide provides a comprehensive analysis of the Lewis structure, molecular geometry, and
polarity of Bromine trichloride (BrCI3). The determination of these properties is fundamental
in understanding the reactivity and physical characteristics of this interhalogen compound.

Determination of the Lewis Structure

The construction of the Lewis structure for BrClI3 is the foundational step in predicting its
molecular geometry and polarity. This process involves a systematic accounting of valence
electrons and their arrangement to satisfy, where possible, the octet rule.

Step 1: Total Valence Electron Count Both Bromine (Br) and Chlorine (Cl) are in Group 17 of
the periodic table, meaning each atom contributes seven valence electrons.[1]

¢ Valence electrons from Bromine: 1 x7 =7
e Valence electrons from Chlorine: 3 x7 =21
o Total Valence Electrons: 7 + 21 = 28

Step 2: Identification of the Central Atom The central atom is typically the least electronegative
element in the molecule. Comparing Bromine and Chlorine, Bromine is less electronegative.[1]
[2] Therefore, Br is the central atom, surrounded by three Cl atoms.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b076596?utm_src=pdf-interest
https://www.benchchem.com/product/b076596?utm_src=pdf-body
https://www.benchchem.com/product/b076596?utm_src=pdf-body
https://pediabay.com/brcl3-lewis-structure/
https://pediabay.com/brcl3-lewis-structure/
https://homework.study.com/explanation/true-or-false-chlorine-is-more-electronegative-than-bromine.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Step 3: Electron Pair Distribution Initially, single bonds are formed between the central Bromine
atom and each of the three Chlorine atoms, accounting for 3 x 2 = 6 electrons. The remaining
22 electrons are distributed to satisfy the octets of the terminal atoms first. Each Chlorine atom
requires 6 additional electrons (3 lone pairs) to complete its octet, consuming another 3 x 6 =
18 electrons.

The final 4 remaining electrons (28 - 6 - 18 = 4) are placed on the central Bromine atom as two
lone pairs.[3][4] The resulting Lewis structure shows the central Bromine atom bonded to three
Chlorine atoms and possessing two lone pairs of electrons. This arrangement means the
Bromine atom has an "expanded octet," with 10 valence electrons in its vicinity, which is
permissible for elements in the third period and below.[3][4]

Molecular Geometry via VSEPR Theory

The Valence Shell Electron Pair Repulsion (VSEPR) theory is employed to predict the three-
dimensional arrangement of atoms in a molecule. The geometry is determined by minimizing
the electrostatic repulsion between electron groups (bonding pairs and lone pairs) around the
central atom.

o Electron Geometry: The central Bromine atom has five electron groups: three bonding pairs
(Br-Cl) and two lone pairs.[5][6] The arrangement that minimizes repulsion for five electron
groups is trigonal bipyramidal.[6]

e Molecular Geometry: The shape of the molecule is defined by the positions of the atoms
only. According to VSEPR theory, the lone pairs occupy the equatorial positions of the
trigonal bipyramid to minimize repulsion. This leaves the three Chlorine atoms in a
configuration known as T-shaped.[5][7] The bond angles in an ideal T-shaped molecule are
approximately 90° and 180°.[8]

Polarity of Bromine Trichloride

The overall polarity of a molecule is a function of both bond polarity and molecular geometry.

Bond Polarity Polarity in a covalent bond arises from a difference in electronegativity between
the bonded atoms. Chlorine is more electronegative than Bromine.[2][9][10] The
electronegativity values are approximately 3.16 for Chlorine and 2.96 for Bromine.[9] This
difference (AEN = 0.20) results in polar covalent Br-Cl bonds, where the electron density is
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shifted towards the Chlorine atoms, creating a partial negative charge (d-) on the Chlorine
atoms and a partial positive charge (6+) on the Bromine atom.[9]

Molecular Polarity For a molecule to be polar, it must contain polar bonds and have a molecular
geometry that does not allow for the cancellation of the individual bond dipoles. The T-shaped
geometry of BrCI3 is asymmetrical. The dipole moments of the three Br-Cl bonds do not cancel
each other out. Furthermore, the presence of the two lone pairs on the central Bromine atom
contributes to an uneven distribution of electron density across the molecule.[11] This results in
a net molecular dipole moment, rendering BrCI3 a polar molecule.[8][9]

Summary of Properties

The key quantitative and qualitative data for Bromine trichloride are summarized in the table

below.
Property Value | Description
Total Valence Electrons 28

Central Atom Bromine (Br)

Bonding Electron Pairs 3

Lone Pairs on Central Atom 2
Electronegativity of Br ~2.96
Electronegativity of Cl ~3.16

Br-Cl Electronegativity A ~0.20

Bond Type Polar Covalent

Electron Geometry

Trigonal Bipyramidal[6]

Molecular Geometry T-shaped[5][7]
Hybridization sp*d[5][7]
Bond Angles Approx. 90° and 180°[8]

Overall Molecular Polarity

Polar[8][9]

© 2025 BenchChem. All rights reserved.

3/6 Tech Support


https://www.guidechem.com/guideview/lab/polarity-is-brcl3-polar-or-nonpolar.html
https://www.youtube.com/watch?v=9AWO19TRRVU
https://www.youtube.com/watch?v=zlnXHB4QdYU
https://www.guidechem.com/guideview/lab/polarity-is-brcl3-polar-or-nonpolar.html
https://www.benchchem.com/product/b076596?utm_src=pdf-body
https://homework.study.com/explanation/1-what-is-the-electron-pair-geometry-for-br-in-brcl3-2-there-are-lone-pair-s-around-the-central-atom-so-the-geometry-of-brcl3-is.html
https://brainly.com/question/45851688
https://www.quora.com/What-is-the-hybridization-and-geometry-of-BrCl3
https://brainly.com/question/45851688
https://www.quora.com/What-is-the-hybridization-and-geometry-of-BrCl3
https://www.youtube.com/watch?v=zlnXHB4QdYU
https://www.youtube.com/watch?v=zlnXHB4QdYU
https://www.guidechem.com/guideview/lab/polarity-is-brcl3-polar-or-nonpolar.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Visualization of Conceptual Workflow

The logical progression from fundamental atomic properties to the determination of molecular
polarity for BrCI3 is illustrated below.

Lewis Structure & VSEPR

Molecular Geometry:
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Valence Electrons || || Lewis Structure 5 Electron Groups Electron Geometry:
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I @ ical Shape) . Result:
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Click to download full resolution via product page

Caption: Logical workflow for determining the polarity of BrCI3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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